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Compound Focus: 2-Aminobenzenesulfonamide

CAS No.: 3306-62-5

Cat. No.: S006712

Get Quote

The table below summarizes the core chemical and physical properties of 2-Aminobenzenesulfonamide.

Property Description

Chemical Name 2-Aminobenzenesulfonamide (also known as orthanilamide or o-sulfanilamide) [1]
[2]

CAS Number 3306-62-5 [3] [2]

Molecular
Formula

C₆H₈N₂O₂S [3] [1]

Molecular Weight 172.20 g/mol [3] [1] [2]

Melting Point 155–157 °C [2]

Solubility Sparingly soluble in DMSO; slightly soluble in methanol [2]. Water solubility:

~6.655 g/L at 24°C [2].

Storage
Conditions

Keep in a dark place, under an inert atmosphere, at room temperature [2].

Primary Applications and Research Significance
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This compound is primarily valued as a key intermediate in chemical synthesis, bridging the gap between

basic research and potential therapeutic applications.

Pharmaceutical Intermediate: Its primary industrial application is in the synthesis of more complex
molecules. The global market for 2-Aminobenzenesulfonamide is significantly driven by its use in

pharmaceuticals, with this segment accounting for approximately 70% of the total market [4]. It is a
key precursor in the development of carbonic anhydrase inhibitors (CAIs), which are being studied

for their potential to treat various cancers, including hypoxic tumors [1] [5].
Dye Intermediate: It is also used in the production of dyes and other specialty chemicals [4].

Synthesis and Experimental Protocols

A common and efficient laboratory synthesis involves the catalytic hydrogenation of a precursor compound.

Synthesis from 2-Nitrobenzenesulfonamide

This two-step process involves preparing the precursor and then reducing it to the target amine.

Start Synthesis

Synthesize Precursor:
2-Nitrobenzenesulfonamide from
2-Nitrobenzenesulfonyl Chloride

Reduce Nitro Group:
Catalytic Hydrogenation

Product: 2-Aminobenzenesulfonamide
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Synthesis pathway from precursor to final product.

General Procedure [3]:
Reaction Setup: 2-Nitrobenzenesulfonamide (80.0 g, 0.58 mol) is dissolved in methanol in the

presence of a palladium on carbon (Pd/C) catalyst (10.0 g, 13% w/w) to achieve a 10%
mass concentration.

Hydrogenation: The hydrogenation reaction is carried out at 60 °C under 50 psi hydrogen
pressure and continued overnight.

Work-up: Upon completion, the catalyst is removed by filtration, and the filtrate is concentrated
to yield 2-Aminobenzenesulfonamide as an off-white solid.

Yield: This method typically provides a high yield of 95% [3].

Biological Activity and Research Applications

2-Aminobenzenesulfonamide is a known inhibitor of certain carbonic anhydrase (CA) isoforms, enzymes

that regulate pH and are implicated in cancer progression [1] [5].

Mechanism as a Carbonic Anhydrase Inhibitor

The compound exerts its activity by binding to the zinc ion within the enzyme's active site.
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Inhibition mechanism: compound binds zinc ion in enzyme active site.

Key Experimental Findings:

Anticancer Research: Derivatives of 2-Aminobenzenesulfonamide are designed to
selectively target CA isoforms overexpressed in cancer cells (like hCA IX and XII). These

inhibitors can disrupt pH regulation in tumors, potentially inhibiting growth and metastasis [5].
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Induction of Apoptosis: Some derivatives, such as the compound "3c," have demonstrated

the ability to inhibit cancer cell proliferation by inducing reactive oxygen species (ROS) and
activating the mitochondrial apoptotic pathway [6].

Dual-Target Inhibition: Recent studies also explore its derivatives as inhibitors of other cancer-
related targets, such as Dickkopf-1 (Dkk1), positioning them as potential dual-target

therapeutic agents [7].

Usage Considerations in Research

Handling and Safety: It is classified as an irritant (Hazard Statement H319 - causes serious eye

irritation). Precautionary measures include wearing eye protection (P305+P351+P338) [2].
In Vitro Bioassays: For cell-based studies, stock solutions are often prepared in DMSO at high

concentrations (e.g., 34 mg/mL, ~197 mM). The use of fresh, dry DMSO is critical as moisture can
reduce solubility [1].

Design Strategy: The "tail approach" is commonly used in drug design to enhance the potency and
selectivity of 2-Aminobenzenesulfonamide derivatives. This involves attaching specific chemical

groups to the core structure to improve interactions with the target enzyme [5].

2-Aminobenzenesulfonamide's primary value lies in its role as a synthetic intermediate, particularly in the

design of carbonic anhydrase inhibitors for oncology research. Its well-defined synthesis and mechanism of

action make it a fundamental structure for developing new therapeutic agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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